Cas no 900012-47-7 (1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 900012-47-7
• MF: C₂₁H₂₀FN₃O₂
• MW: 365.400808334351
• CID: 5494133
• Update Time: 2025-08-01

1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, 1-(4-fluorophenyl)-3,4-dihydro-N-(3-methoxyphenyl)-
• 1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C21H20FN3O2/c1-27-18-5-2-4-17(14-18)23-21(26)25-13-12-24-11-3-6-19(24)20(25)15-7-9-16(22)10-8-15/h2-11,14,20H,12-13H2,1H3,(H,23,26)
• InChI Key： VIBHAUASHBNRJJ-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=CC(OC)=C1)=O)C2C1=CC=C(F)C=C1

Additional information on 1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Compound CAS No 900012-47-7: 1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide

CAS No 900012-47-7 refers to the compound 1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide, a highly specialized organic compound with a complex structure. This compound belongs to the class of pyrrolopyrazines, which are known for their unique bicyclic structure and potential applications in drug discovery. The molecule features a pyrrolo[1,2-a]pyrazine core with two distinct aromatic substituents: a 4-fluorophenyl group and a 3-methoxyphenyl group. These substituents contribute to the compound's chemical properties and biological activity.

The synthesis of this compound involves advanced organic chemistry techniques. Researchers typically employ multi-step reactions to construct the pyrrolopyrazine ring system. The first step often involves the formation of the pyrazine ring through condensation reactions of appropriate precursors. Subsequent steps focus on introducing the aromatic substituents at specific positions to achieve the desired regioselectivity. The use of fluorinated and methoxylated aromatic rings suggests that this compound may exhibit unique electronic properties and enhanced bioavailability.

Recent studies have highlighted the potential of pyrrolopyrazines as scaffolds for drug development. For instance, researchers have explored their role as kinase inhibitors due to their ability to bind to ATP pockets in protein kinases. The presence of electron-withdrawing groups like fluorine and electron-donating groups like methoxy in this compound may enhance its binding affinity to specific targets. This makes CAS No 900012-47-7 a promising candidate for further investigation in oncology and other therapeutic areas.

In terms of pharmacological activity, this compound has shown preliminary anti-proliferative effects against various cancer cell lines. Its ability to inhibit key signaling pathways involved in cell growth and survival underscores its potential as a chemotherapeutic agent. Moreover, the incorporation of fluorine atoms may improve its metabolic stability and reduce off-target effects.

The development of novel pyrrolopyrazine derivatives continues to be an active area of research. Scientists are exploring ways to optimize the structure of compounds like CAS No 900012-47-7 by modifying substituent patterns and exploring different functional groups. These efforts aim to enhance their potency, selectivity, and pharmacokinetic profiles for clinical applications.

In conclusion, CAS No 900012-47-7, or 1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide, represents a cutting-edge molecule with significant potential in drug discovery. Its unique structure and promising biological activity make it a valuable addition to the arsenal of compounds being explored for therapeutic purposes.